N-(4-fluorobenzo[d]thiazol-2-yl)-1-(thiophen-2-ylsulfonyl)piperidine-2-carboxamide

• IUPAC Name: N-(4-fluoro-1,3-benzothiazol-2-yl)-1-thiophen-2-ylsulfonylpiperidine-2-carboxamide
• InChI: InChI=1S/C17H16FN3O3S3/c18-11-5-3-7-13-15(11)19-17(26-13)20-16(22)12-6-1-2-9-21(12)27(23,24)14-8-4-10-25-14/h3-5,7-8,10,12H,1-2,6,9H2,(H,19,20,22)
• InChI Key: ULCKSTWSJMOICQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)C(=O)NC2=NC3=C(C=CC=C3S2)F)S(=O)(=O)C4=CC=CS4
• Molecular Formula: C17H16FN3O3S3
• Molecular Weight: 425.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a benzo[d]thiazol-2-yl group, a thiophen-2-ylsulfonyl group, and a piperidine-2-carboxamide group. The benzo[d]thiazol-2-yl group is a heterocyclic compound containing sulfur and nitrogen.

Scientific Research Applications

1. Antimicrobial and Antituberculosis Activity

A study by Jeankumar et al. (2013) developed a series of compounds evaluated for their in vitro activity against Mycobacterium smegmatis and Mycobacterium tuberculosis. The study found that certain compounds showed promising activity against all tests, including Mycobacterium tuberculosis with minimal inhibitory concentrations and no cytotoxicity at tested concentrations, suggesting potential applications in tuberculosis treatment research (Jeankumar et al., 2013).

2. Synthesis and Biological Evaluation

Another study by Basoğlu et al. (2013) focused on the microwave-assisted synthesis of hybrid molecules containing penicillanic or cephalosporanic acid moieties. These compounds were screened for their antimicrobial, antilipase, and antiurease activities, with some showing good to moderate antimicrobial activity. This highlights the compound's potential in developing new antimicrobial agents (Basoğlu et al., 2013).

3. Antimicrobial Resistance Research

A study by Anuse et al. (2019) synthesized a series of substituted N-(benzo[d]thiazol-2-yl)-2-(4-(6-fluorobenzo[d]isoxazol-3-yl)piperidin-1-yl)acetamide derivatives, evaluated for their antimicrobial activity. The study provides insights into designing and synthesizing more potent derivatives to combat antimicrobial resistance (Anuse et al., 2019).

4. Anti-Lung Cancer Activity

Research by Hammam et al. (2005) involved the synthesis of novel fluoro-substituted benzo[b]pyran compounds, which were tested against three cell lines of human cancer, including lung cancer. These compounds showed anticancer activity at low concentrations, suggesting their potential use in lung cancer research (Hammam et al., 2005).